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Compound of Interest

Compound Name: Carsatrin Succinate
CAS No.: 132199-13-4
Cat. No.: B1219109
Get Quote
. J

Physicochemical Profiling, Synthesis Strategy, and
Bio-Performance Analysis[1]
Executive Summary & Therapeutic Context[2][3]

Carsatrin (RWJ-24517) is a potent purinylpiperazine derivative originally developed as a
positive inotropic agent for the treatment of congestive heart failure. Unlike glycosides or
sympathomimetics, Carsatrin operates via a uniqgue mechanism involving the prolongation of
the action potential duration and sensitization of myofilaments to calcium, often described in
the context of ATP-sensitive potassium channel modulation.[1]

For researchers and formulation scientists, the critical development challenge lies in the
molecule's physicochemical dichotomy.[1] Carsatrin Free Base exhibits significant lipophilicity
and poor aqueous solubility, limiting its oral bioavailability. Carsatrin Succinate (RWJ-25320),
the butanedioate salt form, was engineered to overcome these dissolution rate-limiting steps

while maintaining solid-state stability.
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This guide provides a rigorous technical comparison of these two forms, detailing the structural
causality behind their performance differences and providing validated protocols for their
characterization.[1]

Molecular Architecture & Chemical Identity[4][5]

The transition from free base to succinate salt is not merely an additive process; it
fundamentally alters the crystal lattice energy and solvation dynamics of the API (Active
Pharmaceutical Ingredient).[1]

2.1 Structural Sppcificatinnq

Feature Carsatrin Free Base Carsatrin Succinate
Development Code RWJ-24517 RWJ-25320
CAS Registry 125363-87-3 125345-93-9
C25H26F2N6OS[1][2][3] -
Molecular Formula C25H26F2N60OS
CaHe04
Molecular Weight 496.58 g/mol 614.67 g/mol
Stoichiometry N/A 1:1 (Base : Succinic Acid)
o ] N4 of Piperazine ring (pKa Protonated N4 Piperazine /
Key lonization Site ) )
~7.5-8.[1]5) Carboxylate interaction
) Crystalline Powder (White to Crystalline Solid (Enhanced
Physical State ) .
Off-white) wettability)

2.2 The Salt Formation Mechanism

The piperazine moiety serves as the primary basic center.[1] While the purine ring contains
nitrogen atoms, their lone pairs are largely involved in aromaticity or are less accessible,
making the piperazine nitrogen the thermodynamically favorable site for protonation by succinic
acid.[1]
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Figure 1: Mechanistic Pathway of Carsatrin Succinate Formation

Click to download full resolution via product page

Figure 1: The reaction trajectory involves the protonation of the piperazine nitrogen, creating an
ionic interaction that stabilizes the crystal lattice while increasing hydrophilicity.[1]

Physicochemical Divergence

The choice between the free base and succinate is dictated by the Biopharmaceutics
Classification System (BCS).[1] Carsatrin Free Base behaves as a BCS Class Il compound
(Low Solubility, High Permeability), whereas the Succinate salt shifts the profile towards Class |
characteristics within the physiological pH range.

3.1 Solubility & Dissolution Profile

o Free Base: Relying on the intrinsic basicity of the piperazine, the free base requires a low pH
(gastric environment) to dissolve.[1] As it transitions to the duodenum (pH 6.5+), it risks
precipitation, leading to variable absorption.

e Succinate Salt: The pre-formed salt provides a "micro-pH" environment at the diffusion layer
of the solid particle.[1] Upon contact with water, the succinate counter-ion dissociates,
maintaining a lower local pH that facilitates rapid dissolution of the drug cation before it
mixes with the bulk media.[1]

3.2 Stability & Hygroscopicity

Succinic acid is a preferred counter-ion because it typically forms non-hygroscopic salts
compared to hydrochlorides or mesylates.
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o Thermal Stability: Both forms exhibit high melting points (>150°C), but the succinate salt
often shows a sharper endotherm in DSC (Differential Scanning Calorimetry), indicating high
crystallinity which is crucial for long-term shelf stability.

o Hygroscopicity: Carsatrin succinate is generally stable at ambient humidity (60% RH).[1]
However, like many salts, it must be protected from extreme moisture to prevent
disproportionation (reversion to free base and acid).

Experimental Protocols

The following protocols are designed for the comparative characterization of the two forms.
These are "self-validating" systems, meaning they include internal checks (e.g., HPLC purity
confirmation) to ensure data integrity.

Protocol A: Synthesis of Carsatrin Succinate from Free Base

Objective: To convert RWJ-24517 (Base) into RWJ-25320 (Succinate) for reference standard
generation.

« Stoichiometric Calculation: Weigh 1.0 equivalent of Carsatrin Free Base (496.58 mg) and
1.05 equivalents of Succinic Acid (124.0 mg). Note: A slight excess of acid ensures complete
protonation.[1]

e Dissolution (Solvent Selection):
o Dissolve the Free Base in absolute ethanol (10 mL) at 50°C. Ensure complete clarity.
o Dissolve Succinic Acid in a separate aliquot of ethanol (2 mL).

» Reaction: Slowly add the acid solution to the base solution under constant stirring at 50°C.
Stir for 30 minutes.

o Crystallization:
o Allow the mixture to cool slowly to room temperature (25°C) over 2 hours.

o If no precipitate forms, cool further to 4°C or add a seed crystal of the succinate salt.[1]
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« Filtration & Drying: Filter the white crystalline solid under vacuum. Wash with cold ethanol (2
x 2 mL). Dry in a vacuum oven at 45°C for 12 hours.

» Validation: Perform H-NMR. Look for the succinate methylene peak (~2.4 ppm) and
integration ratio of 1:1 with the API aromatic protons.[1]

Protocol B: Equilibrium Solubility Determination (Shake-Flask
Method)

Objective: To quantify the solubility advantage of the succinate salt over the free base.[1]

Media Preparation: Prepare three buffers: pH 1.2 (SGF), pH 4.5 (Acetate), and pH 6.8
(Phosphate).

o Saturation: Add excess solid (Base or Succinate) to 10 mL of each buffer in glass vials.
e Equilibration: Shake at 37°C for 24 hours.
e Sampling:

o Filter an aliquot using a 0.45 um PVDF syringe filter. Critical: Discard the first 1 mL of
filtrate to avoid filter adsorption errors.

o Quantification: Dilute the filtrate with mobile phase and analyze via HPLC-UV (254 nm).
o Data Analysis: Calculate concentration (mg/mL).

o Expected Outcome: Succinate should show >10x solubility at pH 6.8 compared to the Free
Base.

Development Decision Matrix

When to choose which form? Use the logic flow below to guide formulation strategy.
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Drug Development Goal

Route of Administration?

Requires Solubilizers
(Cyclodextrins)

(Oral Solid Dosage) Gntravenous/ParenteraD

Is Dose/Solubility Ratio < 250mL?

Yes (High Potency)\No (High Dose/Low Sol)

Use Free Base Use Succinate Salt
(Micronization required) (Standard Formulation)

Figure 2: Salt Selection Logic for Carsatrin Formulation

Click to download full resolution via product page

Figure 2: Decision logic prioritizing the Succinate salt for oral dosage forms where dissolution
rate is the rate-limiting step for absorption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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